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For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-Dibromoacetaldehyde, with CAS number 3039-13-2, is a reactive organic compound
belonging to the class of haloacetaldehydes.[1] It is characterized by a two-carbon aldehyde
structure with two bromine atoms attached to the alpha-carbon.[1] This technical guide
provides a comprehensive overview of its chemical properties, synthesis, known applications,
and biological activity, with a focus on its relevance to chemical research and development.

Chemical and Physical Properties

2,2-Dibromoacetaldehyde is a hygroscopic and moisture-sensitive solid.[2] Its key physical
and chemical properties are summarized in the table below.
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Property Value Reference(s)
CAS Number 3039-13-2 [3]

Molecular Formula C2H2Br20 [3]

Molecular Weight 201.84 g/mol

IUPAC Name 2,2-dibromoacetaldehyde

Dibromoacetaldehyde,

Synonyms )
Acetaldehyde, 2,2-dibromo-
Boiling Point 136.3 °C at 760 mmHg
Density 2.357 g/cm3
Flash Point 68.7 °C
Refractive Index 1.541
Very slightly soluble in DMSO,
Solubility slightly soluble in Methanol

(heated)

N Refrigerator, under inert
Storage Conditions )
atmosphere, hygroscopic

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 2,2-dibromoacetaldehyde
are not readily available in peer-reviewed literature, related synthetic procedures for
haloacetaldehydes and their acetals offer insight into potential synthetic routes. A plausible
approach involves the bromination of a suitable precursor like paraldehyde, followed by
hydrolysis of the intermediate.

Hypothetical Experimental Protocol: Synthesis via
Bromination of Paraldehyde

This protocol is a representative example based on the synthesis of related
bromoacetaldehyde derivatives. This is not a validated protocol for 2,2-dibromoacetaldehyde

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Dibromoacetaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/Dibromoacetaldehyde
https://www.benchchem.com/product/b156388?utm_src=pdf-body
https://www.benchchem.com/product/b156388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

and should be adapted and optimized with appropriate safety precautions.
Reaction Scheme:
(CHsCHO)s + 6 Brz - 3 CHBr2CHO + 6 HBr

Materials:

Paraldehyde

e Elemental Bromine

o Copper (Il) bromide (catalyst)

e Anhydrous ethanol

e Ice

e Sodium carbonate solution (10%)
e Anhydrous sodium sulfate

» Dichloromethane

Procedure:

 In athree-necked flask equipped with a mechanical stirrer, dropping funnel, and
thermometer, dissolve paraldehyde and a catalytic amount of copper (II) bromide in
anhydrous ethanol.

e Cool the reaction mixture to below 0°C using an ice-salt bath.

e Slowly add elemental bromine dropwise from the dropping funnel, maintaining the reaction
temperature below 5°C.

» After the addition is complete, allow the mixture to stir at 0°C for an additional 2 hours.

o Slowly pour the reaction mixture into ice water.
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Neutralize the solution with a 10% sodium carbonate solution.

Extract the aqueous layer with dichloromethane (3 x 50 mL).

Combine the organic layers and dry over anhydrous sodium sulfate.

Filter and concentrate the organic phase under reduced pressure to yield the crude product.

The crude 2,2-dibromoacetaldehyde may be purified by vacuum distillation.
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Fig. 1: Hypothetical workflow for the synthesis of 2,2-dibromoacetaldehyde.
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Applications in Chemical Synthesis

2,2-Dibromoacetaldehyde is a reactive intermediate with potential applications in the
synthesis of various organic molecules, particularly heterocycles. The presence of two bromine
atoms and an aldehyde functional group makes it a versatile building block.

Heterocyclic Synthesis

While specific examples are scarce, a-haloaldehydes are well-known precursors for the
synthesis of heterocycles like thiazoles and imidazoles. For instance, the Hantzsch thiazole
synthesis involves the reaction of an a-halocarbonyl compound with a thioamide.

Generic Reaction with Thiourea:

The reaction of 2,2-dibromoacetaldehyde with thiourea would be expected to yield a 2-amino-
4-bromothiazole derivative, a valuable scaffold in medicinal chemistry.

2,2-Dibromoacetaldehyde Thiourea
O=CH-CHBr2 Hz2N-C(=S)-NH:z
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Fig. 2: Proposed reaction of 2,2-dibromoacetaldehyde with thiourea.

Use in Analytical Chemistry
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2,2-Dibromoacetaldehyde is utilized as a reagent in analytical chemistry for the identification
and quantification of haloacetaldehydes in treated water samples through methods like gas
chromatography-mass spectrometry (GC-MS).

Biological Activity and Toxicology
Genotoxicity of Haloacetaldehydes

2,2-Dibromoacetaldehyde is recognized as a disinfection byproduct found in drinking water
and exhibits genotoxicity. Studies on haloacetaldehydes (HALS) suggest that their toxicity
involves the induction of cellular oxidative stress.

NRF2 Pathway Activation

Exposure to HALs has been shown to significantly increase the levels of reactive oxygen
species (ROS) in cells. This oxidative stress can lead to DNA damage and the activation of the
Nuclear factor erythroid 2-related factor 2 (NRF2) signaling pathway. NRF2 is a key
transcription factor that regulates the expression of antioxidant and detoxification genes. The
activation of the NRF2 pathway is a cellular defense mechanism against oxidative stress
induced by compounds like 2,2-dibromoacetaldehyde.
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Fig. 3: Genotoxicity pathway of haloacetaldehydes.

Spectroscopic Data

Detailed spectroscopic data for 2,2-dibromoacetaldehyde is limited in the public domain.
PubChem lists the availability of a GC-MS and a vapor-phase IR spectrum for this compound.
However, access to these spectra is often restricted. For reference, the mass spectrum of the
related compound tribromoacetaldehyde is available through the NIST WebBook.
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Safety and Handling

2,2-Dibromoacetaldehyde is a hazardous substance that should be handled with appropriate
personal protective equipment (PPE), including gloves, safety goggles, and a lab coat. It is
extremely moisture-sensitive and hygroscopic, requiring storage in a refrigerator under an inert
atmosphere. It is incompatible with strong acids, alkalis, and oxidizing/reducing agents.

Conclusion

2,2-Dibromoacetaldehyde is a reactive chemical intermediate with established genotoxicity
and potential applications in organic synthesis, particularly for the construction of heterocyclic
systems. While detailed experimental protocols and a broad range of applications in drug
development are not extensively documented, its chemical properties suggest it is a valuable,
albeit hazardous, building block for further chemical exploration. Researchers should proceed
with caution, leveraging knowledge from related haloaldehydes while developing novel
synthetic methodologies and applications for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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